Cas no 1313036-72-4 (2,4,5-Trichloro-7-((2-(trimethylsilyl)ethoxy)methyl)-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 2,4,5-Trichloro-7-((2-(trimethylsilyl)ethoxy)methyl)-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1313036-72-4
• MF: C₁₂H₁₆Cl₃N₃OSi
• MW: 352.719440460205
• CID: 6627007
• PubChem ID: 58407951
• Update Time: 2025-06-30

2,4,5-Trichloro-7-((2-(trimethylsilyl)ethoxy)methyl)-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine, 2,4,5-trichloro-7-[[2-(trimethylsilyl)ethoxy]methyl]-
• 2,4,5-Trichloro-7-((2-(trimethylsilyl)ethoxy)methyl)-7H-pyrrolo[2,3-d]pyrimidine
• SCHEMBL2018451
• 1313036-72-4
• OUMPIAFCFSHTFO-UHFFFAOYSA-N
• 2,4,5-Trichloro-7-[[2-(trimethylsilyl)ethoxy]methyl]-7h-pyrrolo[2,3-d]pyrimidine
• G75163
• DB-089667

• Inchi： 1S/C12H16Cl3N3OSi/c1-20(2,3)5-4-19-7-18-6-8(13)9-10(14)16-12(15)17-11(9)18/h6H,4-5,7H2,1-3H3
• InChI Key： OUMPIAFCFSHTFO-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C2C(Cl)=CN(COCC[Si](C)(C)C)C2=N1

Computed Properties

• Exact Mass: 351.012822g/mol
• Monoisotopic Mass: 351.012822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 1.05±0.30(Predicted)

Additional information on 2,4,5-Trichloro-7-((2-(trimethylsilyl)ethoxy)methyl)-7H-pyrrolo[2,3-d]pyrimidine

Comprehensive Overview of 2,4,5-Trichloro-7-((2-(trimethylsilyl)ethoxy)methyl)-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1313036-72-4)

2,4,5-Trichloro-7-((2-(trimethylsilyl)ethoxy)methyl)-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1313036-72-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrrolopyrimidine family, a class of nitrogen-containing heterocycles known for their versatile applications in drug discovery and material science. The presence of trichloro and trimethylsilyl functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrrolopyrimidine derivatives has surged due to their potential in targeting kinase inhibitors, a hot topic in oncology research. The compound’s unique structure, featuring a SEM-protected (2-(trimethylsilyl)ethoxymethyl) group, offers stability during complex synthetic routes, a feature highly sought after in medicinal chemistry. Researchers are particularly interested in its role as a building block for small-molecule drugs, especially those addressing unmet medical needs in cancer and inflammatory diseases.

From a synthetic perspective, CAS No. 1313036-72-4 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biologically active molecules. Its electron-deficient pyrrolopyrimidine core facilitates nucleophilic substitutions, enabling the introduction of diverse pharmacophores. This adaptability aligns with the growing trend of fragment-based drug design, where modular compounds like this are indispensable.

The compound’s physicochemical properties, including solubility and lipophilicity, have been optimized for drug-like characteristics, a critical factor in ADMET profiling. These attributes are frequently discussed in forums and publications focusing on rational drug design, answering common queries about how structural modifications impact bioavailability. Additionally, its SEM-protecting group is reversible under mild conditions, a feature highlighted in green chemistry discussions aiming to reduce waste in synthetic processes.

Beyond pharmaceuticals, 2,4,5-Trichloro-7-((2-(trimethylsilyl)ethoxy)methyl)-7H-pyrrolo[2,3-d]pyrimidine finds niche applications in agrochemical innovation. Its halogen-rich structure is leveraged in developing crop protection agents, resonating with the global push for sustainable agriculture. This dual utility in life sciences and material chemistry underscores its interdisciplinary relevance, a point often raised in academic debates and patent filings.

For laboratories and industrial users, sourcing high-purity CAS No. 1313036-72-4 is crucial, as impurities can derail sensitive reactions. Quality control protocols, such as HPLC and NMR verification, are emphasized in product specifications to meet the stringent requirements of GMP-compliant synthesis. This aligns with the broader industry shift toward traceability and supply chain transparency, topics dominating scientific procurement discussions.

In summary, 2,4,5-Trichloro-7-((2-(trimethylsilyl)ethoxy)methyl)-7H-pyrrolo[2,3-d]pyrimidine exemplifies the convergence of structural ingenuity and practical utility. Its role in advancing targeted therapies and sustainable chemistry positions it as a compound of enduring significance, addressing both current challenges and future opportunities in science.